4-(4-Bromophenyl)-2-((2-furylmethyl)amino)-4-oxobutanoic acid
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Description
4-(4-Bromophenyl)-2-((2-furylmethyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C15H14BrNO4 and its molecular weight is 352.184. The purity is usually 95%.
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Scientific Research Applications
Surfactant Properties and Synthesis
A novel synthesis of a surfactant containing 4-(4-bromophenyl)-2-((2-furylmethyl)amino)-4-oxobutanoic acid with a benzene spacer demonstrated its ability to form large-diameter premicellar aggregations, highlighting its potential in the development of new surfactants with unique properties (Chen, Hu, & Fu, 2013).
Enzyme Inhibition
Research on 4-substituted 2,4-dioxobutanoic acids, which include derivatives of this compound, has shown potent inhibitory activity against glycolic acid oxidase, suggesting potential therapeutic applications in diseases where glycolic acid oxidase plays a role (Williams et al., 1983).
Catalysis and Organic Synthesis
The compound has been utilized in enantioselective catalysis, particularly in the development of domino Mannich-cyclization reactions of isatin imines, enabling the efficient synthesis of compounds with quaternary stereocenters (Wang, Li, Sha, & Wu, 2014). This application underscores its utility in organic synthesis, especially in the creation of complex molecules.
Antifungal Evaluation
In a study focusing on the synthesis and antifungal evaluation of novel compounds, derivatives of this compound showed promising activity against a range of fungal pathogens, indicating its potential as a lead compound for the development of new antifungal agents (Terzioğlu Klip et al., 2010).
Antibacterial Applications
Another research endeavor described the use of 4-(4-bromophenyl)-4-oxobut-2-enoic acid, a closely related compound, as a precursor in the synthesis of heterocyclic compounds with expected antibacterial activities. These findings highlight the potential of the core structure in contributing to the development of new antibacterial compounds (El-Hashash, Soliman, Bakeer, Mohammed, & Hassan, 2015).
Properties
IUPAC Name |
4-(4-bromophenyl)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO4/c16-11-5-3-10(4-6-11)14(18)8-13(15(19)20)17-9-12-2-1-7-21-12/h1-7,13,17H,8-9H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPXIVWUVOGFUOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(CC(=O)C2=CC=C(C=C2)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.